Cas no 2171892-74-1 (2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid)

• Product Name: 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid
• CAS No: 2171892-74-1
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 6104769
• PubChem ID: 165555460
• Update Time: 2025-06-15

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid
• 2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]phenyl}acetic acid
• EN300-1550998
• 2171892-74-1

• Inchi： 1S/C27H22N2O5/c30-25(29-19-8-5-7-18(15-19)16-26(31)32)13-6-14-28-27(33)34-17-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-5,7-12,15,24H,14,16-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DDDADNCAZLYQRS-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC1=CC=CC(CC(=O)O)=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid

Comprehensive Overview of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid (CAS No. 2171892-74-1)

In the realm of organic chemistry and pharmaceutical research, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid (CAS No. 2171892-74-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a phenylacetic acid moiety, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals frequently search for its applications, synthesis methods, and stability, making it a trending topic in scientific discussions.

The Fmoc-protected derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for peptide-based therapeutics—such as those targeting metabolic disorders or cancer—the relevance of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid has surged. Its CAS No. 2171892-74-1 is often queried in databases like PubChem and Reaxys, reflecting its importance in high-throughput screening and combinatorial chemistry.

One of the most searched questions about this compound revolves around its solubility and reactivity in organic solvents. Studies indicate that the phenylacetic acid segment enhances solubility in polar aprotic solvents like DMF or DMSO, which are staples in SPPS. Meanwhile, the alkynyl linker in its structure offers click chemistry compatibility, a hot topic in bioconjugation and materials science. This dual functionality makes it a versatile building block for designing drug-delivery systems and biomaterials.

Another area of interest is the compound’s stability under various conditions. The Fmoc group is known for its labile nature under basic conditions, which is critical for deprotection steps in peptide synthesis. Researchers often optimize protocols to balance efficiency and yield, addressing common challenges like racemization or side reactions. These nuances are frequently discussed in forums and publications, highlighting the compound’s role in advancing green chemistry initiatives.

From an industrial perspective, scalability is a key concern. The synthesis of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid involves multi-step reactions, including Sonogashira coupling and carbodiimide-mediated amidation. Manufacturers are investing in continuous-flow systems to improve throughput, aligning with the broader shift toward sustainable chemical production. This aligns with the rising popularity of searches like “cost-effective Fmoc-amino acid derivatives” or “large-scale peptide synthesis.”

In summary, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidophenyl}acetic acid (CAS No. 2171892-74-1) stands at the intersection of innovation and practicality. Its applications span from peptide therapeutics to biomaterials engineering, driven by its unique chemical properties. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of chemists and pharmacologists worldwide.